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Compound of Interest

Compound Name: 2-Chloroethyl p-toluenesulfonate

Cat. No.: B146322

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Chloroethyl p-toluenesulfonate in a laboratory setting. Adherence to these procedures is
vital for ensuring the safety of researchers, scientists, and drug development professionals.

Chemical Identifier and Physical Properties
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Property

Value

Chemical Name

2-Chloroethyl p-toluenesulfonate

Synonyms

p-Toluenesulfonic acid, beta-chloroethyl ester;

2-Chloroethanol 4-methylbenzenesulfonate

CAS Number

80-41-1[1]

Molecular Formula

CoH11ClOsS[2]

Molecular Weight 234.70 g/mol

Appearance Clear colorless to yellow liquid[1][2]
Odor Odorless[1][3]

Boiling Point 153 °C @ 0.3 mmHg[1]

Density 1.294 g/mL at 25 °C

Flash Point > 110 °C / > 230 °F[1]

Storage Temperature

2-8°C

Hazard Identification and Precautionary Statements

2-Chloroethyl p-toluenesulfonate is classified as harmful if swallowed.[1][4][5] The following

GHS hazard and precautionary statements should be strictly observed:
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GHS Classification Hazard Statement Precautionary Statements

Prevention: P264: Wash hands
and any exposed skin
thoroughly after handling.[1][4]
[6] P270: Do not eat, drink or
smoke when using this
product.[1][4] Response:

Acute toxicity - Oral (Category H302: Harmful if swallowed[1] P301+P312: IF SWALLOWED:

A)[1][4] [4] Call a POISON CENTER or
doctor/physician if you feel
unwell.[3] P330: Rinse mouth.
[1][4] Disposal: P501: Dispose
of contents/container to an

approved waste disposal plant.

[1]14]6]

Response: P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.

o Remove contact lenses, if
Eye Damage/Irritation

Causes eye irritation[5] present and easy to do.
(Category 2B)[5]

Continue rinsing.[5]
P337+P313: If eye irritation
persists: Get medical

advice/attention.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-Chloroethyl p-toluenesulfonate.
The following table outlines the required equipment.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety goggles or face shield

Must conform to EN166 (EU)
or NIOSH (US) standards.[4]
Tightly fitting safety goggles

are recommended.[4]

Skin

Chemical-resistant gloves and

protective clothing

Wear appropriate protective
gloves (e.g., Viton®) and
clothing to prevent skin
exposure.[3] Fire/flame
resistant and impervious

clothing should be worn.[4]

Respiratory

Respirator

Not required under normal use
with adequate ventilation.[3][6]
For large-scale use,
emergencies, or if exposure
limits are exceeded, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate
filter (e.g., type ABEK
(EN14387)) is necessary.[3]

Operational Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2-Chloroethyl p-toluenesulfonate.
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Workflow for Handling 2-Chloroethyl p-toluenesulfonate

Preparation

Don PPE:
- Safety Goggles Work in a well-ventilated area

- Chemical-resistant gloves (e.g., chemical fume hood)
- Lab coat

Handling

IStep 3
\ 4

Weigh/measure the required amount

IStep 4

\

Perform experimental procedure

\ 4

Post-Handling

Decontaminate work surfaces
and equipment

Remove PPE correctly

Disposal

Collect waste in a designated,
labeled, and sealed container

Dispose of waste through an
approved hazardous waste contractor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Chloroethyl p-toluenesulfonate.
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Detailed Experimental Protocols

1. Pre-Experiment Setup:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary materials and equipment before starting the experiment.
» Review the Safety Data Sheet (SDS) for 2-Chloroethyl p-toluenesulfonate.

2. Handling Procedure:

e Don the appropriate PPE as specified in the table above.

e Conduct all work with 2-Chloroethyl p-toluenesulfonate inside a certified chemical fume
hood.

e Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.[1]

e Use non-sparking tools to prevent ignition.[4]

e Wash hands thoroughly after handling the chemical.[1][4]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[6]
4. Accidental Release Measures:
o Small Spills:

o Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[1]

[5]
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o Collect the absorbed material and place it in a suitable, closed container for disposal.[1][4]

o Clean the spill area with soap and water.

e Large Spills:

o Evacuate the area immediately.

o Notify your institution's Environmental Health and Safety (EH&S) department.

o Prevent the spill from entering drains.[4][5]

5. First Aid Measures:

Exposure Route First Aid Procedure

If swallowed, rinse mouth with water.[1][4] Do

NOT induce vomiting.[4] Call a poison control

Ingestion ] ) )
center or doctor immediately for medical
assistance.[1][4]
Move the person to fresh air.[1] If breathing is
) difficult, give oxygen.[4] If not breathing, give
Inhalation

artificial respiration.[1][4] Seek immediate

medical attention.[1]

Immediately remove all contaminated clothing
and shoes.[1][6] Wash the affected area with
soap and plenty of water for at least 15 minutes.
[1] Get medical attention.[1][6]

Skin Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]
Eye Contact )

[6] Remove contact lenses if present and easy

to do.[5] Seek medical attention.[1][6]

6. Disposal Plan:
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» All waste containing 2-Chloroethyl p-toluenesulfonate must be considered hazardous
waste.

e Collect all waste in a clearly labeled, sealed, and compatible container.

e Dispose of the waste through your institution's hazardous waste management program,
following all local, regional, and national regulations.[1][4][5] Do not dispose of it down the
drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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